N-ethoxy-2-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: N-ethoxy-2-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C11H12F3NO2/c1-2-17-15-10(16)7-8-3-5-9(6-4-8)11(12,13)14/h3-6H,2,7H2,1H3,(H,15,16)
• InChI Key: JYCILNBDUKQJKZ-UHFFFAOYSA-N
• Canonical SMILES: CCONC(=O)CC1=CC=C(C=C1)C(F)(F)F
• Molecular Formula: C11H12F3NO2
• Molecular Weight: 247.21 g/mol

Description

N-ethoxy-2-[4-(trifluoromethyl)phenyl]acetamide, also known as TFAEA, is a chemical compound that has gained attention in scientific research due to its potential biological applications. TFAEA has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

N-ethoxy-2-[4-(trifluoromethyl)phenyl]acetamide has been shown to act as a potent inhibitor of the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory mediators. This compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce seizures in mice and rats. Additionally, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-ethoxy-2-[4-(trifluoromethyl)phenyl]acetamide has shown promising results in animal models, but its efficacy and safety in humans have not been fully established. Additionally, this compound may have limitations in terms of its solubility and stability, which may affect its use in lab experiments.

Future Directions

There are several potential future directions for research on N-ethoxy-2-[4-(trifluoromethyl)phenyl]acetamide. One area of interest is its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. This compound may also have potential applications in treating inflammatory conditions, such as rheumatoid arthritis. Further research is needed to fully understand the mechanisms of action and potential uses of this compound.

Synthesis Methods

N-ethoxy-2-[4-(trifluoromethyl)phenyl]acetamide can be synthesized using different methods, including the reaction of 4-(trifluoromethyl)benzoyl chloride with ethylamine in the presence of a base, or the reaction of 4-(trifluoromethyl)benzaldehyde with ethylamine and acetic anhydride. The resulting product is purified through recrystallization or column chromatography.

Scientific Research Applications

N-ethoxy-2-[4-(trifluoromethyl)phenyl]acetamide has been used in scientific research for its potential biological applications. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been investigated for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's.